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Compound of Interest

Compound Name: Monobenzyl Phthalate-d4

Cat. No.: B588402 Get Quote

CAS Number: 478954-83-5

This technical guide provides a comprehensive overview of Monobenzyl Phthalate-d4 (MBP-

d4), a deuterated analog of the phthalate metabolite Monobenzyl Phthalate (MBzP). Intended

for researchers, scientists, and drug development professionals, this document details the

compound's properties, its critical role as an internal standard in analytical chemistry, and

relevant metabolic pathways.

Chemical and Physical Properties
Monobenzyl Phthalate-d4 is a stable, isotopically labeled compound essential for the accurate

quantification of its non-labeled counterpart in various biological and environmental matrices.[1]

Its physical and chemical characteristics are summarized below.
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Property Value Reference(s)

CAS Number 478954-83-5 [2][3][4][5]

Unlabelled CAS Number 2528-16-7 [3][5][6]

Molecular Formula C₁₅H₈D₄O₄ [5]

Molecular Weight 260.28 g/mol [4][5]

IUPAC Name

2,3,4,5-tetradeuterio-6-

phenylmethoxycarbonylbenzoi

c acid

[5][6]

Synonyms

Monobenzyl Phthalate D4; 2---

INVALID-LINK--benzoic acid;

mono-Benzyl Phthalate-

3,4,5,6-d4

[2][3][6]

Appearance White to off-white solid [6][7]

Purity
Typically >95% (HPLC), 98-99

atom % D
[3][5]

Solubility
Soluble in Chloroform, DMSO,

Methanol
[6]

Storage Conditions

Store at -20°C for long-term

stability.[6] In solvent, store at

-80°C for up to 6 months.[7]

[6][7]

Melting Point 103-105°C [6]

Boiling Point 470.8 ± 25.0 °C at 760 mmHg [6]

Density 1.2 ± 0.1 g/cm³ [6]

Applications in Quantitative Analysis
The primary application of Monobenzyl Phthalate-d4 is as an internal standard for the

quantitative analysis of Monobenzyl Phthalate (MBzP) by techniques such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
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spectrometry (LC-MS/MS).[1][8] MBzP is a major metabolite of the widely used plasticizer Butyl

Benzyl Phthalate (BBP), and monitoring its levels is crucial in toxicology and environmental

health studies.[9][10][11] The use of a deuterated internal standard like MBP-d4 is critical for

correcting variations during sample preparation and analysis, including matrix effects that can

cause ion suppression or enhancement in mass spectrometry.[12]

Experimental Workflow: Quantification of MBzP in
Biological Samples
The following diagram outlines a typical workflow for the quantification of MBzP in biological

matrices, such as urine or plasma, using MBP-d4 as an internal standard.
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Caption: General workflow for MBzP analysis using MBP-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b588402?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol: Solid-Phase Extraction
(SPE)
A common method for sample cleanup and concentration prior to LC-MS/MS analysis is Solid-

Phase Extraction (SPE).[7]

Sample Spiking: To 1 mL of the biological sample (e.g., urine), add a known amount of the

Monobenzyl Phthalate-d4 internal standard working solution.[7]

Enzymatic Hydrolysis: For the analysis of total MBzP (free and glucuronidated), add β-

glucuronidase to the sample and incubate to deconjugate the metabolites.[7]

Acidification: Adjust the sample's pH to approximately 4-5 with a suitable acid, such as acetic

acid.[7]

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol

followed by deionized water.[7]

Sample Loading: Load the prepared sample onto the conditioned SPE cartridge.[7]

Washing: Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in

water) to remove interfering substances.[7]

Elution: Elute the analytes (MBzP and MBP-d4) from the cartridge using a high-organic

solvent like acetonitrile or methanol.[7]

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.[7]

Metabolic Pathway of Butyl Benzyl Phthalate (BBP)
Monobenzyl Phthalate-d4 is used to quantify MBzP, a primary metabolite of Butyl Benzyl

Phthalate (BBP).[10][11] BBP is rapidly metabolized in the body.[11] The metabolic pathway

involves the hydrolysis of the ester bonds, leading to the formation of monoesters, which are

then conjugated and excreted.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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